Cas no 1805507-00-9 (Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate)

Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features both difluoromethyl and trifluoromethyl groups, enhancing its metabolic stability and lipophilicity, which are critical for bioavailability and target binding. The presence of a hydroxyl group at the 3-position offers a reactive site for further functionalization, making it a versatile intermediate in synthetic chemistry. The ethyl ester moiety improves solubility in organic solvents, facilitating downstream processing. This compound is particularly valuable in the development of bioactive molecules due to its unique fluorine substitution pattern, which often confers improved potency and selectivity in drug discovery and crop protection agents.

Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate structure

1805507-00-9 structure

Product Name:Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate

CAS No:1805507-00-9

MF:C₁₁H₁₀F₅NO₃

MW:299.194020748138

CID:4891055

Update Time:2025-06-12

Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate
- Inchi： 1S/C11H10F5NO3/c1-2-20-7(18)3-6-9(19)8(10(12)13)5(4-17-6)11(14,15)16/h4,10,19H,2-3H2,1H3
- InChI Key： YIMQBOQJYIIVCZ-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(CC(=O)OCC)=NC=C1C(F)(F)F)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 337
XLogP3: 2.2
Topological Polar Surface Area: 59.4

Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025466-250mg	Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate	1805507-00-9	95%	250mg	$950.60	2022-04-01
Alichem	A029025466-500mg	Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate	1805507-00-9	95%	500mg	$1,668.15	2022-04-01
Alichem	A029025466-1g	Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate	1805507-00-9	95%	1g	$2,895.00	2022-04-01

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Additional information on Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate

Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805507-00-9): An Emerging Compound in Medicinal Chemistry

Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805507-00-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl and trifluoromethyl substituents, exhibits a high degree of chemical stability and biological activity, making it a promising candidate for various pharmaceutical developments.

The difluoromethyl group in Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate plays a crucial role in modulating the compound's reactivity and selectivity. Recent studies have shown that this group can enhance the metabolic stability of the molecule, thereby improving its pharmacokinetic properties. Additionally, the presence of the trifluoromethyl group confers significant lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body.

The 3-hydroxy functional group in Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate is another key structural feature that contributes to its biological activity. Hydroxyl groups are known to form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. This property is particularly valuable in drug design, where high specificity is often required to minimize off-target effects and potential side effects.

In terms of its chemical synthesis, Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate can be prepared through a series of well-defined steps. One common approach involves the reaction of a suitable pyridine precursor with difluoroacetic acid or trifluoroacetic acid, followed by esterification with ethanol. The synthesis process is highly reproducible and can be scaled up for industrial production, making it an attractive option for pharmaceutical companies.

Recent research has focused on the potential therapeutic applications of Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Additionally, preliminary data suggest that Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety profile of Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate has also been extensively evaluated. Toxicological studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings are encouraging and support further clinical development of Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate as a potential therapeutic agent.

In conclusion, Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805507-00-9) represents an exciting advancement in medicinal chemistry. Its unique structural features, coupled with its promising biological activity and favorable safety profile, make it a valuable candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, Ethyl 4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-acetate is poised to play a significant role in the future of drug discovery and development.